Cas no 19529-00-1 (Dihydrotetrakis(triphenylphosphine)ruthenium)

Dihydrotetrakis(triphenylphosphine)ruthenium Properties

Names and Identifiers

• Ruthenium,dihydrotetrakis(triphenylphosphine)-
• Dihydridotetrakis (triphenylphosphine)
• DIHYDRIDOTETRAKIS(TRIPHENYLPHOSPHINE)RUTHENIUM(II)
• ruthenium,triphenylphosphane
• Tetrakis(triphenylphosphine)ruthenium dihydride
• TETRAKIS(TRIPHENYLPHOSPHINE)RUTHENIUM(II) HYDRIDE
• Dihydridotetrakis(triphenylphosphine)ruthenium(Ⅱ)
• dihydridotetrakis(triphenylphosphine)-ruthenium(I
• DIHYDRIDOTETRAKIS(TRIPHENYLPHOSPHINE)RUTHENATE (II)
• Dihydrotetrakis(triphenylphosphine)ruthenium(II), 95%
• Dihydridotetrakis(triphenylphosphine)ruthenium(II),97%
• +Expand

• MDL： MFCD04126429
• InChIKey： RXFATFKBDIQXLS-UHFFFAOYSA-N
• Inchi： InChI=1S/4C18H15P.Ru.2H/c4*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h4*1-15H;;;
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3.[Ru].[H].[H]

Computed Properties

• Exact Mass: 1150.27000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 12
• Heavy Atom Count: 77
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 13.77920
• PSA: 54.36000
• Melting Point: 181-183 °C (lit.)
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: air sensitive